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Compound of Interest

Compound Name: 2,5-Diiodopyrazine

Cat. No.: B123192 Get Quote

An In-depth Technical Guide to 2,5-
Diiodopyrazine
This technical guide provides comprehensive information on 2,5-diiodopyrazine, including its

chemical properties, synthesis protocols, and potential applications in research and drug

development. The content is tailored for researchers, scientists, and professionals in the field of

drug development.

Core Chemical and Physical Properties
2,5-Diiodopyrazine is a di-halogenated pyrazine derivative. Its key quantitative properties are

summarized below for easy reference.
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Property Value Citation(s)

CAS Number 1093418-77-9

Molecular Formula C₄H₂I₂N₂

Molecular Weight 331.88 g/mol

Exact Mass 331.83074 Da

Appearance Yellow powder

Melting Point 141 °C

XLogP3-AA 1.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
2

Synthesis of 2,5-Diiodopyrazine
A reliable method for the gram-scale synthesis of 2,5-diiodopyrazine involves the

deprotonative dimetalation of pyrazine.

Materials:

2,2,6,6-tetramethylpiperidine (TMP)

n-Butyllithium (BuLi) (1.6 M solution in hexanes)

CdCl₂∙TMEDA (Cadmium chloride tetramethylethylenediamine complex)

Pyrazine

Iodine (I₂)

Tetrahydrofuran (THF)

Heptane
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Dichloromethane (CH₂Cl₂)

Procedure:

To a stirred and cooled (0 °C) solution of 2,2,6,6-tetramethylpiperidine (13 mL, 75 mmol) in

THF (25 mL), successively add BuLi (1.6 M hexanes solution, 75 mmol) and CdCl₂∙TMEDA

(7.5 g, 25 mmol).

Stir the mixture for 15 minutes at 0 °C.

Introduce pyrazine (2.0 g, 25 mmol) to the mixture.

Allow the reaction to stir for 2 hours at room temperature.

Add a solution of I₂ (14 g, 75 mmol) in THF (25 mL).

Purify the resulting product by flash chromatography on silica gel using a heptane/CH₂Cl₂

gradient (from 100/0 to 80/20).

The final product, 2,5-diiodopyrazine, is obtained as a yellow powder (yield: 3.3 g, 40%).

Characterization Data:

¹H NMR (CDCl₃): δ 8.63 (s, 2H)

¹³C NMR (CDCl₃): δ 116.6 (C2 and C5), 154.1 (C3 and C6)

HRMS (High-Resolution Mass Spectrometry): Calculated for C₄H₂I₂N₂: 331.8307, Found:

331.8297
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Reagent Preparation

Reaction Steps

Purification

2,2,6,6-tetramethylpiperidine
in THF (0°C)

Mix and Stir for 15 min at 0°C

n-Butyllithium CdCl2∙TMEDA

Add Pyrazine

Stir for 2h at Room Temperature

Add Iodine in THF

Flash Chromatography
(Heptane/CH2Cl2 gradient)

2,5-Diiodopyrazine
(Yellow Powder)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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